5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide, also known as EPPF, is a synthetic compound with potential therapeutic properties. It belongs to the class of furan carboxamides and has shown promising results in scientific research for its potential use in various medical applications.
Mechanism of Action
The exact mechanism of action of 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. This compound has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation, alleviate pain, and protect against neuronal damage. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide is its potential therapeutic properties, which make it an attractive candidate for further research. However, there are also limitations to its use in lab experiments. This compound is a synthetic compound, and its effects may differ from those of natural compounds. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide. One potential direction is to investigate its use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use as an analgesic and anti-inflammatory agent. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide can be synthesized through a multi-step process involving several chemical reactions. The synthesis involves the use of various reagents and solvents, and the final product is obtained through purification and isolation techniques. The exact details of the synthesis method are proprietary and not publicly available.
Scientific Research Applications
5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and neuroprotective effects in preclinical studies. This compound has also been investigated for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-5-14-6-8-15(9-7-14)16-10-11-17(23-16)18(20)19(3)13(2)12-24(4,21)22/h6-11,13H,5,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTUNMPNTOFCIKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC=C(O2)C(=O)N(C)C(C)CS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.